Cas no 2228209-46-7 (tert-butyl N-2-(1-cyano-1-methylethyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-cyano-1-methylethyl)-4-hydroxyphenylcarbamate
• CAS No: 2228209-46-7
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 5962077
• PubChem ID: 165670542
• Update Time: 2025-10-05

tert-butyl N-2-(1-cyano-1-methylethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-cyano-1-methylethyl)-4-hydroxyphenylcarbamate
• tert-butyl N-[2-(1-cyano-1-methylethyl)-4-hydroxyphenyl]carbamate
• 2228209-46-7
• EN300-1874730

• Inchi： 1S/C15H20N2O3/c1-14(2,3)20-13(19)17-12-7-6-10(18)8-11(12)15(4,5)9-16/h6-8,18H,1-5H3,(H,17,19)
• InChI Key： YEIOOQHAQCCPSN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(C#N)(C)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl N-2-(1-cyano-1-methylethyl)-4-hydroxyphenylcarbamate

Recent Advances in the Study of tert-butyl N-2-(1-cyano-1-methylethyl)-4-hydroxyphenylcarbamate (CAS: 2228209-46-7)

The compound tert-butyl N-2-(1-cyano-1-methylethyl)-4-hydroxyphenylcarbamate (CAS: 2228209-46-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butyl carbamate group and a cyano-substituted isopropyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural flexibility of tert-butyl N-2-(1-cyano-1-methylethyl)-4-hydroxyphenylcarbamate allows for the development of highly selective inhibitors. Recent publications have highlighted its utility in the construction of complex heterocyclic frameworks, which are often found in clinically relevant drugs.

In addition to its synthetic applications, this compound has also been investigated for its direct biological effects. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory activity against certain enzymes involved in oxidative stress pathways. This finding opens up potential avenues for its use in neurodegenerative diseases, where oxidative stress plays a pivotal role. However, further in vivo studies are required to validate these observations and elucidate the underlying mechanisms.

The pharmacokinetic properties of tert-butyl N-2-(1-cyano-1-methylethyl)-4-hydroxyphenylcarbamate have also been a subject of recent research. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the compound has favorable solubility and stability profiles, making it a viable candidate for further optimization. Researchers are particularly interested in modifying its structure to enhance bioavailability and reduce potential off-target effects.

Despite these promising developments, challenges remain in the practical application of this compound. Scalable synthesis methods need to be refined to ensure cost-effective production, and more comprehensive toxicological studies are necessary to assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in these areas.

In conclusion, tert-butyl N-2-(1-cyano-1-methylethyl)-4-hydroxyphenylcarbamate (CAS: 2228209-46-7) represents a versatile and valuable molecule in contemporary chemical biology and drug discovery. Its dual role as a synthetic intermediate and a potential therapeutic agent underscores its importance in ongoing research. Future studies will likely focus on expanding its applications and addressing the current limitations, paving the way for its eventual translation into clinical use.